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Compound of Interest

Compound Name: Ivarmacitinib

Cat. No.: B610830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution of Ivarmacitinib, a

potent and selective Janus kinase 1 (JAK1) inhibitor, in dimethyl sulfoxide (DMSO) for use in

various in vitro assays. Adherence to this protocol is crucial for ensuring the accurate and

reproducible concentration of the compound, which is essential for reliable experimental

outcomes.

Quantitative Data Summary
A clear understanding of Ivarmacitinib's chemical properties is fundamental for its effective

use in experimental settings. The following table summarizes key quantitative data for

Ivarmacitinib.
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Property Value Source(s)

Molecular Weight 414.48 g/mol [1][2][3][4]

Solubility in DMSO
31.25 mg/mL (75.40 mM) to 83

mg/mL (200.24 mM)
[1][5]

Recommended Storage of

Powder
-20°C for long-term (years) [1][2]

Recommended Storage of

Stock Solution

-20°C for long-term (months)

or 0-4°C for short-term (days

to weeks)

[2]

Typical In Vitro Assay

Concentration Range
1 nM - 10 µM [1]

Experimental Protocols
This section outlines the detailed methodology for preparing Ivarmacitinib stock and working

solutions for in vitro assays.

Materials and Equipment
Ivarmacitinib powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Appropriate cell culture medium or assay buffer

Preparation of Ivarmacitinib Stock Solution (e.g., 10 mM)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/ivarmacitinib.html
https://www.medkoo.com/products/36199
https://pubchem.ncbi.nlm.nih.gov/compound/Shr0302
https://precision.fda.gov/ginas/app/ui/substances/175ea9d4-f177-4dff-b817-2043d9c6b3fb
https://www.medchemexpress.com/ivarmacitinib.html
https://www.selleckchem.com/products/shr0302.html
https://www.medchemexpress.com/ivarmacitinib.html
https://www.medkoo.com/products/36199
https://www.medkoo.com/products/36199
https://www.medchemexpress.com/ivarmacitinib.html
https://www.benchchem.com/product/b610830?utm_src=pdf-body
https://www.benchchem.com/product/b610830?utm_src=pdf-body
https://www.benchchem.com/product/b610830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass of Ivarmacitinib:

Using the molecular weight (414.48 g/mol ), calculate the mass of Ivarmacitinib needed

to prepare the desired volume and concentration of the stock solution.

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution: 10 mM x 1 mL x 414.48 g/mol / 1000 = 4.1448

mg

Weighing Ivarmacitinib:

Carefully weigh the calculated amount of Ivarmacitinib powder in a sterile microcentrifuge

tube.

Dissolution in DMSO:

Add the appropriate volume of fresh, anhydrous DMSO to the tube containing the

Ivarmacitinib powder. It is crucial to use fresh DMSO as it is hygroscopic, and absorbed

moisture can impact solubility.[1][5]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for 5-10 minutes.[1][6]

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber or opaque

tubes to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for long-term storage.[2]

Preparation of Working Solutions
Serial Dilutions:
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Prepare intermediate dilutions of the stock solution in 100% DMSO before making the final

dilution in aqueous-based cell culture medium or assay buffer. This helps to prevent

precipitation of the compound.

Final Dilution:

Add the final DMSO-diluted Ivarmacitinib to the cell culture medium or assay buffer to

achieve the desired final concentration for your experiment (e.g., 1 nM to 10 µM).

The final concentration of DMSO in the assay should be kept as low as possible, typically

below 0.5%, to minimize solvent-induced cellular toxicity.[7][8] A vehicle control (medium

with the same final concentration of DMSO) should always be included in the experiment.

Mandatory Visualizations
Ivarmacitinib Preparation Workflow
The following diagram illustrates the workflow for preparing Ivarmacitinib stock and working

solutions.
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Workflow for Ivarmacitinib Solution Preparation.
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Simplified JAK/STAT Signaling Pathway
Ivarmacitinib is a selective inhibitor of JAK1.[1][9][10] The diagram below provides a simplified

overview of the JAK/STAT signaling pathway, which is the target of Ivarmacitinib.
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Simplified JAK/STAT Signaling Pathway and Ivarmacitinib's Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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